N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[(3,5-dihydroxybenzoyl)amino]urea
• InChI: InChI=1S/C14H11Cl2N3O4/c15-11-2-1-8(5-12(11)16)17-14(23)19-18-13(22)7-3-9(20)6-10(21)4-7/h1-6,20-21H,(H,18,22)(H2,17,19,23)
• InChI Key: OWDOXGLBPYSINC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)NNC(=O)C2=CC(=CC(=C2)O)O)Cl)Cl
• Molecular Formula: C14H11Cl2N3O4
• Molecular Weight: 356.2 g/mol

Description

N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide, also known as DDDH, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide involves the inhibition of various enzymes and signaling pathways that are involved in cell growth and inflammation. Studies have shown that N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide can inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are enzymes involved in the production of inflammatory mediators. N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell growth.
Biochemical and Physiological Effects
N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has been shown to have various biochemical and physiological effects. Studies have shown that N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide can reduce the levels of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). Additionally, N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx), which protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide in lab experiments is its relatively low toxicity compared to other chemical compounds. Additionally, N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide is readily available and can be synthesized in large quantities. However, one of the main limitations of using N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the research and development of N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide. One potential direction is the development of N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide-based therapies for the treatment of various inflammatory diseases and cancers. Additionally, further studies are needed to elucidate the precise mechanisms of action of N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide and to identify potential targets for N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide-based therapies. Finally, the development of more efficient synthesis methods for N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide could help to facilitate its widespread use in various fields of research.
Conclusion
In conclusion, N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide is a chemical compound that has gained attention in the scientific community for its potential applications in various fields of research. Its unique properties make it a promising candidate for the development of new therapies for various diseases. Further research is needed to fully understand the mechanisms of action of N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide and to identify potential targets for N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide-based therapies.

Scientific Research Applications

N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has been extensively studied for its potential applications in various fields of research. One of the most promising areas of application is in the field of cancer research. Studies have shown that N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, N-(3,4-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.